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Abstract

Barium tartrate (CsH4BaOe), the barium salt of tartaric acid, is an inorganic compound with
notable physical and chemical properties. This technical guide provides an in-depth analysis of
barium tartrate, summarizing its key characteristics, experimental protocols for its synthesis
and analysis, and its primary applications. This document is intended to serve as a
comprehensive resource for researchers, scientists, and professionals in drug development
and materials science.

Introduction

Barium tartrate is a white crystalline solid that is sparingly soluble in water.[1] It exists in
different isomeric forms, including the L-tartrate, D-tartrate, and meso-tartrate.[2][3] The
compound is primarily recognized for its application in pyrotechnics, where it imparts a distinct
green color to flames.[4][5][6] While its direct role in drug development is not extensively
documented, its properties as a barium salt of a naturally occurring organic acid suggest
potential areas for exploration in pharmaceutical formulations and as a precursor in the
synthesis of other barium-containing materials.[7]
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Physical and Chemical Properties

The physical and chemical properties of barium tartrate have been determined through

various analytical techniques. A summary of these properties is presented in the tables below.

General Properties

Property Value Source(s)

Chemical Formula CaH4BaOs [11[2]

Molecular Weight 285.4 g/mol [1][2][8]

Appearance White crystalline powder [1119]

CAS Number 5908-81-6 (for L-tartrate) [1]

Density 2.98 g/cm?3 [819]
Solubility

Solvent Solubility Source(s)

Water Very slightly soluble 9]

Ethanol Insoluble [1]

DMSO Insoluble [10]

Ether Insoluble [10]

Experimental Protocols
Synthesis of Barium Tartrate Crystals (Gel Diffusion

Method)

The gel diffusion technique is a common method for growing single crystals of barium tartrate.

[11][12] This method allows for the slow and controlled reaction between barium ions and

tartrate ions, leading to the formation of well-defined crystals.

Materials:

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.benchchem.com/product/b1588208?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0136888.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-tartrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0136888.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-tartrate
https://www.thermofisher.com/order/catalog/product/A19604.30
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0136888.htm
https://www.cookechem.com/Detail/F346021.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0136888.htm
https://www.thermofisher.com/order/catalog/product/A19604.30
https://www.cookechem.com/Detail/F346021.htm
https://www.cookechem.com/Detail/F346021.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0136888.htm
https://rjpn.org/ijcspub/papers/IJCSP22B1271.pdf
https://rjpn.org/ijcspub/papers/IJCSP22B1271.pdf
https://www.benchchem.com/product/b1588208?utm_src=pdf-body
https://www.benchchem.com/product/b1588208?utm_src=pdf-body
https://www.scholarsresearchlibrary.com/articles/synthesization-and-structural-studies-of-barium-tartrate-crystals-by-silica-gel-technique.pdf
https://www.semanticscholar.org/paper/Growth-and-Study-of-BaTr-single-crystals-by-Gel-Bachhav-Savale/12ae6ee3691559bcc5127528bf0cf755328965a7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Sodium metasilicate (Na2SiOs)

o Tartaric acid (CaHeOs)

e Barium chloride (BaClz)

« Distilled water

e Glass test tubes (25 cm length, 2.5 cm diameter)
» Beakers

o Magnetic stirrer

e pH meter

Protocol:

o Gel Preparation: A solution of sodium metasilicate is prepared with a specific gravity of 1.04
g/cms3. Tartaric acid solution (e.g., 1 M) is added dropwise to the sodium metasilicate solution
while stirring continuously to achieve a desired pH (e.g., 4).

e Gel Setting: The resulting solution is poured into test tubes and left undisturbed to set into a
gel. This process can take up to 48 hours.[12]

o Reactant Addition: After the gel has set and aged for a couple of days, a solution of barium
chloride (e.g., 1 M) is carefully poured over the gel.[12]

o Crystal Growth: The test tubes are sealed and left at a constant temperature. Barium ions
diffuse through the gel and react with the tartrate ions to form barium tartrate crystals.
Crystal growth can be observed over several days to weeks.[12]
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Experimental workflow for the synthesis of barium tartrate crystals via the gel diffusion
method.

Thermal Decomposition Analysis

Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) are used to study the
thermal stability and decomposition of barium tartrate.[13][14]

Instrumentation:

o Thermogravimetric Analyzer (TGA)
« Differential Thermal Analyzer (DTA)
Protocol:

o Asmall, accurately weighed sample of barium tartrate is placed in the TGA/DTA sample
holder.

o The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere
(e.g., air or nitrogen).

o The weight loss of the sample is recorded as a function of temperature (TGA), and the
temperature difference between the sample and a reference is also recorded (DTA).
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e The resulting curves are analyzed to determine the decomposition temperatures and the
nature of the decomposition products.

Studies have shown that the thermal decomposition of barium tartrate grown in an agar-agar
gel occurs in stages. The first stage, between 250 °C and 306 °C, corresponds to the loss of
water of hydration. Subsequent decomposition between 306 °C and 600 °C involves the
release of carbon monoxide and carbon dioxide, ultimately forming barium oxide.[14]

Barium Tartrate Hydrate
(CaH4aBaOe-nH20)

Anhydrous Barium Tartrate
(CaH4BaOe)

H20

Heating (306-600 °C)

Barium Oxide
(3E10)]

Click to download full resolution via product page

Logical relationship of the thermal decomposition of barium tartrate hydrate.

Crystal Structure and Morphology

Barium tartrate crystals grown by the gel diffusion method have been characterized as having
an orthorhombic crystal system.[11][14] The morphology of the crystals can vary depending on
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the growth conditions, with observed shapes including spherulitic, star-shaped, needle-shaped,
and rhombohedral.[13][14] X-ray diffraction (XRD) is the primary technique used to determine
the crystal structure and lattice parameters.[11][14]

Applications
Pyrotechnics

The most prominent application of barium tartrate is in pyrotechnics.[15] Like other barium
compounds, it is used to produce a vibrant green color in fireworks and flares.[4][5][6] The
barium ions, when heated to high temperatures in a flame, emit light in the green region of the
visible spectrum.[6]

Precursor for Other Materials

Barium tartrate can serve as a precursor in the synthesis of other functional materials. For
instance, it can be used in the tartrate precursor method to produce barium titanate (BaTiOs), a
ceramic material with important piezoelectric and ferroelectric properties.[7]

Safety and Toxicology

Barium tartrate is classified as harmful if swallowed or inhaled.[2][16][17][18] All water- or
acid-soluble barium compounds are considered toxic.[15] Appropriate personal protective
equipment, including gloves, safety glasses, and respiratory protection, should be used when
handling this compound.[16][17]

Hazard Statements:
e H302: Harmful if swallowed[2][17]
e H332: Harmful if inhaled[2][17]

Conclusion

Barium tartrate is a compound with well-defined physical and chemical properties. Its
synthesis and crystal growth are readily achievable through established laboratory techniques
like the gel diffusion method. While its primary application remains in the field of pyrotechnics,
its role as a precursor for advanced materials highlights its potential for broader use in
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materials science. For professionals in drug development, while direct applications are not
currently established, the understanding of its properties as a barium salt of tartaric acid may
inform the development of new formulations or synthesis routes for barium-containing active
pharmaceutical ingredients. Further research into its biological interactions and potential
therapeutic applications could unveil new opportunities for this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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